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(octyloxy)benzaldehyde

Cat. No.: B2672954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-methoxy-4-(octyloxy)benzaldehyde is an organic aromatic compound, specifically a

derivative of vanillin. Vanillin, or 4-hydroxy-3-methoxybenzaldehyde, is a widely used flavoring

agent and a versatile starting material in the synthesis of various fine chemicals and

pharmaceuticals. The addition of an octyloxy group to the vanillin structure significantly

increases its lipophilicity, which can be a desirable characteristic in drug design and material

science. This guide provides a comprehensive overview of its chemical identity, synthesis, and

potential applications based on current scientific literature. Derivatives of vanillin are actively

investigated for their biological activities, including antibacterial and anti-proliferative effects,

making this class of compounds highly relevant to drug development professionals.

Chemical Identity and Structure
While a specific CAS number for 3-methoxy-4-(octyloxy)benzaldehyde is not prominently

listed in major chemical databases, its structure is unambiguously derived from its IUPAC

name. It consists of a benzaldehyde core with a methoxy group at the C3 position and an

octyloxy group at the C4 position.

Chemical Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b2672954?utm_src=pdf-interest
https://www.benchchem.com/product/b2672954?utm_src=pdf-body
https://www.benchchem.com/product/b2672954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2672954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Simplified 2D representation)

Physicochemical and Spectroscopic Data
Quantitative data for the specific title compound is sparse in the literature. The following tables

summarize key data for the well-characterized and structurally related starting material, vanillin,

and provide calculated values for 3-methoxy-4-(octyloxy)benzaldehyde.

Property
Value (3-methoxy-4-
(octyloxy)benzaldehyde)

Value (Vanillin - Starting
Material)

Molecular Formula C₁₆H₂₄O₃ C₈H₈O₃[1]

Molecular Weight 264.36 g/mol 152.15 g/mol [1]

IUPAC Name
3-methoxy-4-

(octyloxy)benzaldehyde

4-hydroxy-3-

methoxybenzaldehyde

Melting Point
Not available (Expected to be

a low-melting solid or oil)
113-115 °C

Boiling Point Not available 179 °C at 15 mmHg

Appearance

Not available (Likely a

colorless to pale yellow liquid

or solid)

White to off-white crystalline

powder

Synthesis of 3-methoxy-4-(octyloxy)benzaldehyde
The most common and straightforward method for preparing 3-methoxy-4-
(octyloxy)benzaldehyde is via the Williamson ether synthesis. This reaction involves the O-

alkylation of the phenolic hydroxyl group of vanillin with an appropriate octyl halide, such as 1-

bromooctane, in the presence of a weak base.

Experimental Protocol: Williamson Ether Synthesis
This protocol is adapted from the synthesis of a homologous compound, 4-hexyloxy-3-

methoxybenzaldehyde.[2]
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Reactant Preparation: Dissolve vanillin (4-hydroxy-3-methoxybenzaldehyde) (1.52 g, 10

mmol) in a suitable solvent such as butan-2-one or acetone (20-30 mL) in a round-bottom

flask.

Base Addition: Add a slight excess of a weak base, such as potassium carbonate (K₂CO₃)

(e.g., 1.5 g, ~11 mmol).

Initial Heating: Heat the mixture to approximately 60°C and stir for 30 minutes to facilitate the

formation of the phenoxide salt.

Alkylating Agent Addition: Add 1-bromooctane (1.93 g, 10 mmol) to the reaction mixture.

Reflux: Heat the mixture to reflux for 3-4 hours. The progress of the reaction should be

monitored using Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room

temperature.

Extraction: Extract the product into a suitable organic solvent like diethyl ether. The inorganic

salts can be removed by washing with water.

Purification: Evaporate the solvent under reduced pressure. The resulting crude product can

be purified by crystallization (e.g., from dichloromethane or ethanol) or column

chromatography to yield the final product.[2]

Synthesis Workflow
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Synthesis of 3-methoxy-4-(octyloxy)benzaldehyde
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Caption: Williamson ether synthesis workflow for 3-methoxy-4-(octyloxy)benzaldehyde.

Applications in Research and Drug Development
3-methoxy-4-(octyloxy)benzaldehyde serves as a valuable intermediate in organic synthesis.

Its derivatives are of particular interest to the pharmaceutical industry.

Precursor for Schiff Bases: The aldehyde functional group can readily undergo condensation

reactions with primary amines to form Schiff bases (imines). Schiff base derivatives of

vanillin have been reported to exhibit significant biological activities, including potential

antibacterial and anti-proliferative effects against cancer cell lines.[2] The introduction of the

long octyl chain increases lipophilicity, which can enhance cell membrane permeability and

potentially improve the bioavailability and efficacy of the resulting drug candidates.
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Synthesis of Biologically Active Molecules: Vanillin and its derivatives are precursors in the

synthesis of various compounds. For example, they have been used to create molecules

with enzyme inhibition, antioxidant, anti-angiogenic, and anti-inflammatory properties.[2] The

title compound is a logical extension for creating new chemical entities with modulated

pharmacological profiles.

Flavor and Fragrance Industry: As a derivative of vanillin, it may also find applications as a

specialty chemical in the flavor and fragrance industry, offering a different aromatic profile

and physical properties (like volatility and solubility) compared to its parent compound.

Conclusion
3-methoxy-4-(octyloxy)benzaldehyde is a synthetically accessible derivative of vanillin with

significant potential for applications in drug discovery and materials science. Its preparation via

Williamson ether synthesis is a well-established and efficient method. The increased

lipophilicity conferred by the octyl chain makes it an attractive building block for the synthesis of

novel bioactive molecules, particularly Schiff bases with enhanced pharmacological properties.

Further research into this and similar long-chain vanillin derivatives is warranted to fully explore

their therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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